1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one

• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 1-(5-methylthiophen-3-yl)-2-pyrrolidin-2-ylethanone
• InChI: InChI=1S/C11H15NOS/c1-8-5-9(7-14-8)11(13)6-10-3-2-4-12-10/h5,7,10,12H,2-4,6H2,1H3
• InChI Key: HHIAWZIDRBJOKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)CC2CCCN2

Description

The compound 1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS: 1514047-56-3) features a thiophene ring substituted with a methyl group at the 5-position and a pyrrolidine ring at the ethanone backbone. It is cataloged with 95% purity (MFCD21949707) and is likely utilized as an intermediate in pharmaceutical or materials chemistry . Key structural attributes include:

• Pyrrolidine substituent: The pyrrolidin-2-yl group introduces a secondary amine, influencing solubility and hydrogen-bonding capacity.

While detailed physicochemical data (e.g., melting point, solubility) are unavailable in the provided evidence, comparisons with structurally related compounds (Table 1) highlight trends in properties and reactivity.

Preparation Methods

Pyrrolidine Ring Construction and Functionalization

The pyrrolidin-2-yl segment is typically synthesized via cyclization reactions or ring transformations starting from amino alcohols or substituted pyrrolidines. One efficient approach involves:

• Hydrogenation and Reduction Techniques:

  • Palladium on carbon (Pd/C) catalyzed hydrogenation reduces double bonds in precursor molecules to form saturated pyrrolidine rings.
  • Subsequent reduction of ester groups to alcohols using sodium borohydride (NaBH4) or lithium borohydride (LiBH4) converts intermediates into hydroxyl-functionalized pyrrolidines, which can be further functionalized.

• Enantioselective Hydrogenation:

  • Use of chiral catalysts in hydrogenation steps allows preparation of enantiomerically enriched pyrrolidin-2-yl derivatives, which is critical for biological activity.

Comparative Table of Key Preparation Methods

Method No.	Starting Material(s)	Key Reaction(s)	Catalyst/Reagent(s)	Conditions	Yield/Notes	Reference
1	Allylic esters or amino alcohols	Pd/C hydrogenation, ester reduction	Pd on carbon, NaBH4 or LiBH4	Hydrogenation under H2, reduction at room temp	Efficient for pyrrolidine ring formation; enantioselective variants possible
2	Donor-acceptor cyclopropanes + aniline	Ni(ClO4)2 induced ring opening, cyclization, saponification	Nickel perchlorate, acetic acid, base for saponification	Reflux in toluene, one-pot operation	Produces pyrrolidin-2-ones as diastereomeric mixtures; practical one-pot synthesis
3	Pyrrolidinocyclopentene + methylsulfanyl-triazine	Diels-Alder cycloaddition, acid treatment	Ethanol solvent, acetic acid	Heating, short reaction times	Yields related ethanone derivatives; demonstrates heterocyclic ring construction

Research Results and Optimization Notes

• Catalyst Selection: Pd/C is preferred for hydrogenation due to its efficiency and selectivity in reducing double bonds without over-reduction of sensitive groups.
• Reaction Conditions: Mild temperatures and controlled hydrogen pressure are critical to avoid side reactions and maintain stereochemical integrity.
• One-Pot Syntheses: Combining cyclization, saponification, and thermolysis steps into a single operation increases yield and reduces purification steps, improving scalability.
• Diastereomeric Mixtures: Some methods yield mixtures due to ester groups at stereogenic centers; subsequent dealkoxycarbonylation or purification steps are required to isolate pure isomers.
• Functional Group Compatibility: Acidic and basic conditions are used sequentially to manipulate functional groups, requiring careful control to avoid decomposition.

Chemical Reactions Analysis

Types of Reactions

1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ethanone moiety to an alcohol.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts such as iron(III) chloride (FeCl₃) or aluminum chloride (AlCl₃).

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohols.

Substitution: Halogenated or nitrated derivatives of the thiophene ring.

Scientific Research Applications

1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one has various applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The compound’s effects can be mediated through various pathways, including signal transduction or metabolic pathways.

Comparison with Similar Compounds

Discussion of Structural Trends

• Thiophene vs. Other Heterocycles : Thiophene’s sulfur atom enhances electron delocalization compared to furan or pyridine (), affecting reactivity in cross-coupling reactions.
• Pyrrolidine vs. Piperidine : Pyrrolidine’s five-membered ring may improve metabolic stability compared to piperidine’s six-membered ring in drug design contexts.
• Electron-Donating vs. Withdrawing Groups : Methyl groups (target compound) increase lipophilicity, whereas chloro or sulfonyl groups () enhance polarity and intermolecular interactions.

Biological Activity

1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one, a compound featuring a thiophene and pyrrolidine moiety, has garnered attention in pharmacological research due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Synthesis

The synthesis of 1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one typically involves multi-step organic reactions. The process can include:

• Formation of the Thiophene Ring : Utilizing 2-methylthiophene as a starting material.
• Pyrrolidine Coupling : The thiophene derivative is coupled with a pyrrolidine derivative through various coupling techniques, often involving palladium-catalyzed reactions.
• Final Product Isolation : The final compound is isolated through standard purification methods such as recrystallization or chromatography.

Antimicrobial Properties

Research indicates that compounds similar to 1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one exhibit significant antimicrobial activity. For example, studies have shown that derivatives with similar structures possess antibacterial properties against various Gram-positive and Gram-negative bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA) .

Compound	Activity	Reference
11g (similar structure)	Potent antibacterial
11k (similar structure)	Excellent anti-MRSA

Study on Antibacterial Activity

In a study evaluating the antibacterial efficacy of various pyrrolidine derivatives, it was found that certain modifications on the pyrrolidine ring significantly enhanced activity against resistant bacterial strains. The compound's ability to disrupt bacterial cell walls was noted as a mechanism of action .

Neuropharmacological Screening

A preliminary screening of compounds related to 1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one suggested potential anxiolytic properties in animal models. While detailed results are pending publication, initial findings indicate that these compounds may modulate GABAergic activity .

Q & A

Basic Research Questions

Q. What are the key considerations for optimizing the synthesis of 1-(5-Methylthiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one?

• Answer: Synthesis optimization requires selecting appropriate reaction conditions (e.g., solvent, temperature, catalyst) and monitoring intermediates via TLC or HPLC. For example, refluxing with ethanol and hydrazine hydrate (as in analogous pyrazole syntheses) can improve yield . A table comparing reaction parameters for similar compounds is provided below:

Reaction Condition	Solvent	Catalyst	Yield (%)	Reference
Reflux, 5 hrs	Ethanol	KOH	82%
Room temp, 24 hrs	THF	None	45%

Conflicting data on catalyst efficacy (e.g., KOH vs. no catalyst) should be resolved via controlled experiments.

Q. How can spectroscopic techniques (NMR, IR, HRMS) resolve structural ambiguities in this compound?

• Answer:

• 1H NMR: Analyze coupling patterns for pyrrolidine ring protons (δ ~1.8–3.5 ppm) and methylthiophene protons (δ ~6.5–7.2 ppm). Discrepancies in peak splitting may indicate stereochemical variations .
• HRMS: Confirm molecular ion [M+H]+ with <5 ppm error. For example, a compound with m/z 483.1165 (calc. 483.1160) validates the empirical formula .
• IR: Detect carbonyl stretching (~1700 cm⁻¹) and thiophene C-S vibrations (~690 cm⁻¹).

Q. What crystallographic software is recommended for preliminary structural analysis?

• Answer: SHELXTL (Bruker AXS) or SHELXL are industry standards for small-molecule refinement. WinGX provides a user-friendly interface for data processing and visualization . ORTEP-3 is ideal for generating publication-quality thermal ellipsoid diagrams .

Advanced Research Questions

Q. How can computational methods (DFT, MD) predict the compound’s conformational stability and intermolecular interactions?

• Answer:

• Ring Puckering: Apply Cremer-Pople parameters to quantify pyrrolidine ring distortion. For example, puckering amplitude (Q) and phase angle (φ) derived from crystallographic data can validate DFT-optimized geometries .
• Hydrogen Bonding: Use graph set analysis (Bernstein et al.) to classify interactions (e.g., R₂²(8) motifs) in crystal packing .

Q. What strategies resolve contradictions between experimental and computational NMR chemical shifts?

• Answer:

• Solvent Effects: Simulate shifts using polarizable continuum models (PCM) for DMSO or CDCl₃.
• Tautomeric Equilibria: Use variable-temperature NMR to detect dynamic processes (e.g., keto-enol tautomerism in the carbonyl group).
• Referencing: Calibrate computed shifts against experimental data from analogous compounds .

Q. How does the methylthiophene substituent influence bioactivity in antimicrobial assays?

• Answer:

• Structure-Activity Relationship (SAR): Compare MIC values against Gram-positive/negative bacteria for derivatives with varying substituents (e.g., halogen vs. methyl groups).
• Mechanistic Studies: Use molecular docking to assess interactions with bacterial enzymes (e.g., dihydrofolate reductase) .

Methodological Challenges

Q. What are the limitations of SHELXL in refining high-disorder crystal structures of this compound?

• Answer: SHELXL struggles with partial occupancy or twinned data. For high disorder, use SQUEEZE (PLATON) to model solvent regions or switch to OLEX2 for real-space refinement .

Q. How to validate hydrogen bonding networks in the absence of high-resolution crystallographic data?

• Answer:

• IR/Raman Spectroscopy: Detect shifts in O-H/N-H stretches indicative of H-bonding.
• Powder XRD: Compare experimental patterns with simulated data from DFT-optimized H-bonded clusters .